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Compound of Interest

2-Bromo-5-methoxy-3-
Compound Name:
methylbenzoic acid

Cat. No.: B065849

A Guide for Researchers in Drug Discovery and Organic Synthesis

For scientists and professionals in the fields of pharmaceutical development and chemical
research, the selection of appropriate building blocks is a critical step in the synthesis of
complex molecules. This guide provides a comparative overview of two structurally similar
benzoic acid derivatives: 2-Bromo-5-methylbenzoic acid and 2-Bromo-5-methoxybenzoic acid.
While characterization data for 2-Bromo-5-methoxy-3-methylbenzoic acid is not readily
available in public databases, this comparison of related analogs offers valuable insights into
their respective properties and potential applications.

Physicochemical and Spectroscopic Properties

A summary of the key physical and spectroscopic data for the two compounds is presented
below, allowing for a direct comparison of their characteristics.
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2-Bromo-5-methylbenzoic 2-Bromo-5-

Property ] . .
acid methoxybenzoic acid

Molecular Formula CsH7BrO: CsH7BrOs

Molecular Weight 215.04 g/mol 231.04 g/mol

CAS Number 6967-82-4[1] 22921-68-2

Melting Point 136-140 °C 157-159 °C

Appearance Solid White to Off-White Solid

Purity 97% 98%

0 3.84 (s, 3H), 6.95 (dd, J=8.8,
1H NMR (CDCls) No data available 3.0 Hz, 1H), 7.50 (d, J=3.0 Hz,
1H), 7.58 (d, J=8.8 Hz, 1H)[2]

m/z [M-H]~ 229, [M-H+2]~

Mass Spec (ESI) No data available 231[2]

Experimental Protocols: Synthesis of Analogs

Detailed synthetic procedures for both compounds are crucial for their application in research.
Below are representative protocols for the synthesis of each analog.

Synthesis of 2-Bromo-5-methylbenzoic acid

A general procedure for the bromination of a substituted toluene, followed by oxidation, is a
common route. A specific protocol for the synthesis of 2-bromo-3-methylbenzoic acid from p-
nitrotoluene is available from Organic Syntheses, which involves bromination followed by
displacement of the nitro group.[3] While not a direct synthesis of the 5-methyl isomer, the
principles of electrophilic aromatic substitution are transferable.

Synthesis of 2-Bromo-5-methoxybenzoic acid

Several methods for the synthesis of 2-Bromo-5-methoxybenzoic acid have been reported.
One common approach involves the direct bromination of m-methoxybenzoic acid.

Method 1: Bromination with Bromine in Acetic Acid[4]
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To a solution of m-anisic acid (1.67 mol) in acetic acid (1 L), add bromine (85 mL) followed
by water (1 L).

Heat the mixture to reflux.
Cool the reaction mixture in an ice bath to precipitate the product.
Collect the solid by filtration and wash with water.

This method yields 2-bromo-5-methoxybenzoic acid with a melting point of 154-156 °C.[4]

Method 2: Oxidation of 2-Bromo-5-methoxybenzaldehyde[2]

To a round-bottom flask, add 2-Bromo-5-methoxybenzaldehyde (2.5 mmol), tert-butyl alcohol
(30 mL), 2-methyl-2-butene (6 mL), and THF (30 mL).

Gradually add a solution of NaClO2 (7.1 mmol) and NaH2POa4 (14 mmol) in water over 10
minutes.

Stir the mixture for 1 hour at room temperature.

Remove the organic solvents under reduced pressure.

Acidify the aqueous residue with 2M HCI to pH 2.

Extract the product with ethyl acetate.

Wash the organic phase with brine and dry over anhydrous Na2SOa.

Remove the solvent under reduced pressure to yield the product as a white solid.[2]

Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis and purification of a

brominated benzoic acid derivative, applicable to the synthesis of the discussed analogs.
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Generalized Synthesis and Purification Workflow
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(e.g., with ice water)
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Recrystallization

Pure Product

Click to download full resolution via product page
Caption: Generalized workflow for synthesis and purification.

Logical Relationship of Analogs

The structural relationship between the target compound and the two analyzed alternatives is
depicted in the diagram below. This highlights their shared core structure and differing
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substitution patterns, which will influence their reactivity and potential use as synthetic
intermediates.

Structural Relationship of Benzoic Acid Analogs

2-Bromo-5-methoxy-3-methylbenzoic acid
(Data Unavailable)

2-Bromo-5-methylbenzoic acid 2-Bromo-5-methoxybenzoic acid

Bromobenzoic Acid Core

Click to download full resolution via product page

Caption: Structural relationship of the benzoic acid analogs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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